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Compound of Interest

Compound Name: Bromopicrin

Cat. No.: B120744

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromopicrin, systematically known as tribromonitromethane, is a halogenated nitroalkane with
the chemical formula CBrsNO:. It presents as either prismatic crystals or a colorless to amber,
oily liquid.[1] Historically used as a military poison gas, it now finds applications in organic
synthesis.[2] Its high reactivity and energetic nature necessitate a thorough understanding of its
chemical and physical properties for safe handling and effective use in research and
development.[3][4] This guide provides a comprehensive overview of bromopicrin's core
properties, experimental protocols for its synthesis and analysis, and visual diagrams of key
processes.

Chemical Identification and Nomenclature

A consistent identification of bromopicrin is crucial for regulatory and research purposes. The
following table summarizes its key identifiers.
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Identifier Value Citation

IUPAC Name tribromo(nitro)methane [1]

CAS Number 464-10-8 [11[3]I5]

Molecular Formula CBrsNO2z [11[3]1[5][6]

Molecular Weight 297.73 g/mol [1][6]
Tribromonitromethane,

Synonyms Nitrobromoform, [11317]
Nitrotribromomethane
QQZIUHOKWDFXEY-

InChl Key [1][7]

UHFFFAOYSA-N

Canonical SMILES

C(--INVALID-LINK--[O-])(Br)

(Br)Br s

Physical Properties

The physical properties of bromopicrin have been reported with some variability in the

literature. The following table collates these values, providing a comparative overview.
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Property Value Conditions Citation
Prismatic crystals or

Appearance oily colorless to clear Standard [1]
dark amber liquid.

Melting Point 10.2 °C (50.4 °F) [1][8]

10 °C [21131[°]

4.65 °C [10]

Boiling Point 89-90 °C at 20 mmHg [3][9]

89-90.5 °C (192-194

°F) at 20 mmHg [1][8]

155.9 °C at 760 mmHg [5]

Density 2.793 g/cm3 at 20 °C (68 °F) [1][8]

2.7817 g/cm3 at 25 °C 9]

3.056 g/cm?3 [5]

Solubility Insoluble in water. [1]

<1 mg/mL at 17.8 °C (64 °F) [118]

Vapor Pressure 15 mmHg at 86.1 °C (187 °F) [1][8]

Refractive Index 1.5769 [5]

LogP (Octanol-Water) 2.84 [7]

1.590 [2]

Chemical Properties and Reactivity

Stability and Decomposition

Bromopicrin is a highly energetic and potentially hazardous compound.[3]

o Thermal Stability: It decomposes with explosive violence if heated rapidly.[1][8] It possesses

a high exothermic heat of decomposition of approximately 1700 Joules/gram.[3][4][11]
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» Sensitivity: The compound may be sensitive to prolonged exposure to air and light.[1] For
storage, it is recommended to keep the container tightly closed under an inert atmosphere,
protected from light, and stored in an explosion-proof refrigerator away from ignition sources.

[2]

e Hazardous Decomposition Products: When heated to decomposition, it emits highly toxic
fumes of bromide and nitrogen oxides (NOx).[5][8] Under common gas chromatography
(GC) conditions, it thermally decomposes to form haloforms, such as bromoform, through the
generation of trihalomethyl radicals.

Reactivity Profile
e Incompatible Materials: Bromopicrin is incompatible with oxidizing agents.[1][8]

» Reactive Groups: It is classified under Halogenated Organic Compounds and Organic Nitro,
Nitroso, Nitrate, and Nitrite Compounds.[1]

Spectroscopic Data
Infrared (IR) Spectroscopy

Specific experimental IR spectra for bromopicrin are available in databases such as
PubChem.[1] Based on its functional groups, the spectrum is expected to show characteristic
absorption bands:

e Nitro Group (NOz2): Strong asymmetric stretching vibrations are typically observed in the
1550-1475 cm~1 region, and symmetric stretching vibrations occur in the 1360-1290 cm—1
range for nitroalkanes.

o Carbon-Bromine Bond (C-Br): C-Br stretching vibrations appear in the fingerprint region of
the spectrum, typically between 690-515 cm~1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: As bromopicrin (CBrsNO2) contains no hydrogen atoms, its *H NMR spectrum will
show no signals.
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e 13C NMR: A proton-decoupled 3C NMR spectrum is expected to show a single resonance for
the single carbon atom. The chemical shift of this carbon is significantly influenced by the
three highly electronegative bromine atoms and the electron-withdrawing nitro group. For
comparison, the chemical shift of the carbon in nitromethane (CHsNO2) is approximately 60-
63 ppm, while the carbon in carbon tetrabromide (CBra) is observed at approximately -28.5
ppm. The strong deshielding effect of the nitro group combined with the heavy atom effect of
the bromine atoms makes a precise prediction difficult without experimental data, but a
signal significantly downfield from TMS is expected.

Mass Spectrometry (MS)

Mass spectrometry of bromopicrin is complicated by its thermal instability.

o GC-MS Analysis: During analysis by gas chromatography-mass spectrometry (GC-MS),
bromopicrin tends to decompose at typical injection port temperatures (200-250 °C). This
results in a mass spectrum that is often a mixture of the parent compound and its
decomposition products.

e Major Decomposition Products: The primary decomposition products are haloforms, such as
bromoform, which are formed when thermally generated trihalomethyl radicals abstract
hydrogen atoms from the solvent.

o Fragmentation: NIST library data for bromopicrin's GC-MS spectrum indicates major peaks
at m/z values of 30, 46, and 93.[1] These likely correspond to fragments such as [NO]* (m/z
30) and [NOz]* (m/z 46).

Experimental Protocols
Continuous Synthesis of Bromopicrin

The traditional synthesis method involving the reaction of picric acid with hypobromite is
hazardous due to the explosive nature of both the starting material and the product under
distillation conditions.[3] A safer, high-yield, continuous process has been developed.[3]

Methodology:

o Reactant Preparation: Two separate continuous flows are prepared.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://spectrabase.com/spectrum/ECo8Buc0nTk
https://www.benchchem.com/product/b120744?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_75-52-5_13CNMR.htm
https://www.chemicalbook.com/SpectrumEN_75-52-5_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Flow 1: A mixture of nitromethane and bromine. The initial temperature of this mixture is
maintained between 10 °C and 50 °C.[3]

o Flow 2: An aqueous solution of an alkaline substance (e.g., sodium hydroxide).[3]

» Reaction: Both flows are continuously transferred into a reactor vessel equipped with a
cooling system and mixing apparatus. The reaction is exothermic and the temperature within
the reactor is maintained between 30 °C and 100 °C, preferably between 40 °C and 80 °C.[3]

e Mixing: Continuous mixing within the reactor ensures uniform heat distribution and
maximizes contact between reactants, preventing localized excesses of the alkaline
substance which can lead to impurities.[3]

o Phase Separation: The reaction mixture separates into two phases: a heavier (lower) organic
phase containing the bromopicrin product and a lighter (upper) aqueous phase.[3]

o Collection: The heavier organic phase containing bromopicrin is selectively and
continuously collected from the bottom of the reactor.[3] This method avoids the need for
distillation or solvent extraction, directly yielding bromopicrin with a purity of 299% and in
yields often exceeding 95%.[3]

High-Performance Liquid Chromatography (HPLC)
Analysis

Bromopicrin can be analyzed using a reverse-phase HPLC method.[7]
Methodology:
e Column: A Newcrom R1 HPLC column is used for separation.[7]

o Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and
phosphoric acid.[7] For applications requiring Mass Spectrometry (MS) compatibility,
phosphoric acid should be replaced with formic acid.[7]

» Detection: A standard UV detector can be used for quantification.
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+ Application: This method is scalable and suitable for preparative separation to isolate

impurities and for pharmacokinetic studies.[7]

Visualizations

The following diagrams illustrate key workflows and relationships described in this guide.
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Caption: Continuous Synthesis Workflow of Bromopicrin.
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Caption: HPLC Analysis Workflow for Bromopicrin.
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Caption: Thermal Decomposition of Bromopicrin in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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